Cas no 131269-35-7 (1-Cyclopentylpiperazine dihydrochloride)

1-Cyclopentylpiperazine dihydrochloride is a synthetic organic compound featuring a cyclopentyl-substituted piperazine core, stabilized as a dihydrochloride salt for enhanced solubility and handling. This derivative is of interest in pharmaceutical and chemical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The dihydrochloride form ensures improved stability and facilitates precise dosing in experimental applications. Its structural framework allows for further functionalization, making it valuable in the development of ligands or modulators for biological targets. The compound is typically characterized by high purity, ensuring reproducibility in research settings. Proper storage under controlled conditions is recommended to maintain integrity.
1-Cyclopentylpiperazine dihydrochloride structure
131269-35-7 structure
Product Name:1-Cyclopentylpiperazine dihydrochloride
CAS No:131269-35-7
MF:C9H20Cl2N2
MW:227.174500465393
MDL:MFCD00039023
CID:3168034
PubChem ID:22120199
Update Time:2025-11-01

1-Cyclopentylpiperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-CYCLOPENTYLPIPERAZINE 2HCL
    • 1-cyclopentylpiperazine hydrochloride
    • 1-Cyclopentylpiperazine dihydrochloride
    • 1-CYCLOPENTYL-PIPERAZINE DIHYDROCHLORIDE
    • 1-cyclopentylpiperazine;dihydrochloride
    • SB32781
    • 131269-35-7
    • BS-35666
    • 1-Cyclopentylpiperazinedihydrochloride
    • Piperazine, 1-cyclopentyl-, hydrochloride (1:2)
    • CS-0318615
    • AULQOFFFGFXKQQ-UHFFFAOYSA-N
    • F1907-2563
    • MFCD00039023
    • SCHEMBL452359
    • AKOS024262640
    • MDL: MFCD00039023
    • Inchi: 1S/C9H18N2.2ClH/c1-2-4-9(3-1)11-7-5-10-6-8-11;;/h9-10H,1-8H2;2*1H
    • InChI Key: AULQOFFFGFXKQQ-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1(CCNCC1)C1CCCC1

Computed Properties

  • Exact Mass: 226.1003540 g/mol
  • Monoisotopic Mass: 226.1003540 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 113
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3
  • Molecular Weight: 227.17

1-Cyclopentylpiperazine dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A139002050-5g
1-Cyclopentylpiperazine dihydrochloride
131269-35-7 95%
5g
$396.36 2022-04-03
Alichem
A139002050-10g
1-Cyclopentylpiperazine dihydrochloride
131269-35-7 95%
10g
$549.15 2022-04-03
Alichem
A139002050-25g
1-Cyclopentylpiperazine dihydrochloride
131269-35-7 95%
25g
$1,296.84 2022-04-03
TRC
C152421-100mg
1-Cyclopentylpiperazine Dihydrochloride
131269-35-7
100mg
$ 50.00 2022-06-06
TRC
C152421-500mg
1-Cyclopentylpiperazine Dihydrochloride
131269-35-7
500mg
$ 115.00 2022-06-06
TRC
C152421-1g
1-Cyclopentylpiperazine Dihydrochloride
131269-35-7
1g
$ 185.00 2022-06-06
Chemenu
CM169012-5g
1-cyclopentylpiperazine dihydrochloride
131269-35-7 95%
5g
$326 2021-08-05
Chemenu
CM169012-10g
1-cyclopentylpiperazine dihydrochloride
131269-35-7 95%
10g
$489 2021-08-05
abcr
AB480131-
1-Cyclopentylpiperazine 2HCl; .
131269-35-7
€78.40 2023-02-02
abcr
AB480131-1 g
1-Cyclopentylpiperazine 2HCl; .
131269-35-7
1g
€78.40 2023-04-20

Additional information on 1-Cyclopentylpiperazine dihydrochloride

1-Cyclopentylpiperazine Dihydrochloride: A Comprehensive Overview

1-Cyclopentylpiperazine dihydrochloride, also known by its CAS number CAS 131269-35-7, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which have been extensively studied for their diverse applications in drug discovery and development. The molecule consists of a piperazine ring substituted with a cyclopentyl group, and the dihydrochloride salt form suggests its potential use in pharmaceutical formulations where ionization is desired for solubility or stability.

The structural uniqueness of 1-cyclopentylpiperazine dihydrochloride lies in its cyclopentane substituent, which introduces steric bulk and potentially enhances the compound's interactions with biological targets. Piperazines are known for their ability to act as scaffolds in drug design due to their flexibility and capacity to accommodate various substituents. Recent studies have highlighted the role of piperazine derivatives in modulating receptor activity, particularly in the context of central nervous system (CNS) disorders such as epilepsy, anxiety, and depression.

In terms of synthesis, 1-cyclopentylpiperazine dihydrochloride can be prepared through various routes, including nucleophilic substitution or coupling reactions. The choice of synthetic methodology often depends on the availability of starting materials and the desired purity of the final product. For instance, a common approach involves the reaction of cyclopentylamine with an appropriate electrophile under controlled conditions to form the piperazine ring. Subsequent protonation with hydrochloric acid yields the dihydrochloride salt.

The pharmacological profile of CAS 131269-35-7 has been explored in several recent studies, with particular emphasis on its potential as a therapeutic agent. Research indicates that this compound exhibits moderate affinity for certain GABA receptors, which are critical targets in the treatment of neurological disorders. Additionally, preliminary in vitro assays suggest that it may possess anti-inflammatory properties, making it a candidate for further investigation in inflammatory disease models.

From a medicinal chemistry perspective, the substitution pattern on the piperazine ring plays a crucial role in determining the compound's bioactivity. The cyclopentyl group at position 1 introduces a rigid structure that could enhance receptor binding by optimizing hydrophobic interactions. Recent computational studies using molecular docking have provided insights into how this substituent influences binding affinity at various receptor sites.

In terms of applications, 1-cyclopentylpiperazine dihydrochloride is primarily considered for its potential in CNS drug development. Its ability to cross the blood-brain barrier (BBB) has been evaluated in preclinical models, with promising results indicating moderate permeability. This characteristic is essential for drugs targeting CNS disorders where brain penetration is critical for efficacy.

The safety profile of this compound has also been assessed through acute toxicity studies. Results indicate that it exhibits low toxicity at therapeutic doses, suggesting a favorable safety margin. However, long-term toxicity studies are still required to fully understand its safety profile for chronic use.

In conclusion, CAS 131269-35-7, or 1-cyclopentylpiperazine dihydrochloride, represents an intriguing compound with potential applications in drug development. Its unique structure, combined with promising pharmacological properties, positions it as a valuable tool for researchers exploring novel therapeutic agents for CNS disorders and beyond.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.